2-((4-((4-chlorophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[[4-(4-chlorophenyl)sulfonyl-2-phenyl-1,3-oxazol-5-yl]sulfanyl]-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C25H21ClN2O6S2/c1-32-18-10-13-20(21(14-18)33-2)27-22(29)15-35-25-24(28-23(34-25)16-6-4-3-5-7-16)36(30,31)19-11-8-17(26)9-12-19/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: ULANVWCAQDCNSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=C(N=C(O2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)Cl)OC
• Molecular Formula: C25H21ClN2O6S2
• Molecular Weight: 545.0 g/mol

Description

2-((4-((4-chlorophenyl)sulfonyl)-2-phenyloxazol-5-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H21ClN2O6S2 and its molecular weight is 545.02. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogues and Carcinogenicity

Research on thiophene analogues, similar in structure to the compound due to the presence of aromatic rings and sulfur-containing groups, has evaluated their potential carcinogenicity. These studies involve the synthesis of compounds and evaluation using assays such as the Salmonella reverse-mutation assay and cell-transformation assay, indicating potential carcinogenicity but questioning their capability of eliciting tumors in vivo due to their chemical and biological behavior (Ashby et al., 1978).

Sulfonamides and Pharmaceutical Applications

Another relevant field of study involves sulfonamides, which are structurally related to the query compound through the sulfonyl group. Research in this area has been prolific, covering various drugs incorporating the sulfonamide group for their clinical utility, such as diuretics, carbonic anhydrase inhibitors, and antiepileptics. Patents from 2008 to 2012 have introduced novel drugs and explored sulfonamides' application as selective antiglaucoma drugs, antitumor agents, and diagnostic tools, highlighting the structural motif's potential in drug development (Carta et al., 2012).

Advanced Oxidation Processes and Environmental Applications

The degradation of organic pollutants through advanced oxidation processes (AOPs) is another area where similar compounds are studied. These processes lead to the formation of various by-products, elucidation of degradation pathways, and evaluation of biotoxicity. Such studies can offer insights into environmental remediation technologies and the safe disposal of pharmaceuticals and other chemicals, highlighting the importance of understanding compound reactivity and environmental impact (Qutob et al., 2022).